Cas no 163800-07-5 (Cyclohexanone, 3-[(1,1-dimethylethyl)thio]-)

• Product Name: Cyclohexanone, 3-[(1,1-dimethylethyl)thio]-
• CAS No: 163800-07-5
• MF: C₁₀H₁₈OS
• MW: 186.314321994781
• CID: 1345270
• PubChem ID: 15193820
• Update Time: 2025-06-08

Cyclohexanone, 3-[(1,1-dimethylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-[(1,1-dimethylethyl)thio]-
• 163800-07-5
• 3-(tert-butylsulfanyl)cyclohexan-1-one
• EN300-7492064

• Inchi： 1S/C10H18OS/c1-10(2,3)12-9-6-4-5-8(11)7-9/h9H,4-7H2,1-3H3
• InChI Key： QLZNBAUGSUHONX-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)C1CC(CCC1)=O

Computed Properties

• Exact Mass: 186.10794
• Monoisotopic Mass: 186.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclohexanone, 3-[(1,1-dimethylethyl)thio]-

Professional Introduction to Cyclohexanone, 3-[(1,1-dimethylethyl)thio]- (CAS No. 163800-07-5)

Cyclohexanone, 3-[(1,1-dimethylethyl)thio]-, identified by its CAS number 163800-07-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of thioether derivatives of cyclohexanone, featuring a bulky tert-butyl group at the 3-position, which imparts unique chemical properties and reactivity. The structural configuration of this molecule makes it a valuable intermediate in synthetic chemistry and a potential candidate for various industrial and laboratory applications.

The synthesis and characterization of Cyclohexanone, 3-[(1,1-dimethylethyl)thio]- have been extensively studied due to its utility in the development of fine chemicals and pharmaceuticals. The presence of the tert-butyl thioether moiety enhances the compound's stability and solubility in polar organic solvents, making it suitable for use in multi-step synthetic pathways. Researchers have explored its reactivity in cross-coupling reactions, where it serves as a precursor for the formation of more complex molecular architectures. These reactions are particularly relevant in the context of modern drug discovery, where modular construction approaches are increasingly employed to streamline the synthesis of bioactive molecules.

In recent years, the pharmaceutical industry has shown interest in thioether-containing compounds due to their demonstrated biological activity. For instance, derivatives of cyclohexanone with sulfur-containing groups have been investigated for their potential antimicrobial and anti-inflammatory properties. The tert-butyl substituent in Cyclohexanone, 3-[(1,1-dimethylethyl)thio]- may contribute to its bioactivity by influencing electronic distribution and steric interactions with biological targets. Preliminary studies suggest that this compound could serve as a scaffold for designing novel therapeutic agents targeting specific disease pathways.

The industrial significance of Cyclohexanone, 3-[(1,1-dimethylethyl)thio]- extends beyond pharmaceutical applications. Its role as an intermediate in fine chemical synthesis has been highlighted in various industrial processes. For example, it can be utilized in the production of specialty polymers and coatings, where its thioether functionality contributes to improved material properties such as flexibility and thermal stability. Additionally, the compound's compatibility with green chemistry principles has been explored, with efforts focused on optimizing synthetic routes to minimize waste and energy consumption.

The analytical characterization of Cyclohexanone, 3-[(1,1-dimethylethyl)thio]- involves advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the molecular structure and purity of the compound. High-resolution NMR spectroscopy has been particularly useful in confirming the presence of the tert-butyl thioether group and elucidating its conformational preferences. Furthermore, computational chemistry approaches have been employed to predict the electronic properties and reactivity patterns of this molecule, aiding in the rational design of synthetic strategies.

The environmental impact of using Cyclohexanone, 3-[(1,1-dimethylethyl)thio]- as a chemical intermediate has also been considered. Efforts have been made to develop environmentally benign synthetic routes that reduce reliance on hazardous reagents and solvents. For instance, catalytic methods employing transition metal complexes have been investigated as alternatives to traditional acid-base catalysis. These innovations align with global trends toward sustainable chemistry practices and highlight the compound's potential role in eco-friendly chemical manufacturing.

The future prospects for research involving Cyclohexanone, 3-[(1,1-dimethylethyl)thio]- are promising. Ongoing studies aim to expand its applications in medicinal chemistry by exploring its interactions with biological macromolecules such as enzymes and receptors. Additionally, interdisciplinary collaborations between chemists and biologists are expected to yield novel insights into the pharmacological properties of this compound. As synthetic methodologies continue to evolve, Cyclohexanone, 3-[(1,1-dimethylethyl)thio]- is poised to remain a key player in both academic research and industrial innovation.

In conclusion, Cyclohexanone, 3-[(1,1-dimethylethyl)thio]- (CAS No. 163800-07-5) is a versatile organic compound with significant potential in pharmaceuticals, fine chemicals synthesis, and materials science. Its unique structural features make it a valuable building block for developing bioactive molecules and functional materials. With continued advancements in synthetic chemistry and green chemistry practices, this compound is likely to find even broader applications in the coming years.